(E)-7-bromo-4-chloro-1-ethyl-N-hydroxy-1H-imidazo[4,5-c]pyridine-2-carbimidoyl cyanide

• IUPAC Name: (2E)-2-(7-bromo-4-chloro-1-ethylimidazo[4,5-c]pyridin-2-yl)-2-hydroxyiminoacetonitrile
• InChI: InChI=1S/C10H7BrClN5O/c1-2-17-8-5(11)4-14-9(12)7(8)15-10(17)6(3-13)16-18/h4,18H,2H2,1H3/b16-6+
• InChI Key: MOEJRSVSOANIRC-OMCISZLKSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=C2Br)Cl)N=C1C(=NO)C#N
• Isomeric SMILES: CCN1C2=C(C(=NC=C2Br)Cl)N=C1/C(=N/O)/C#N
• Molecular Formula: C10H7BrClN5O
• Molecular Weight: 328.55 g/mol

Description

(E)-7-bromo-4-chloro-1-ethyl-N-hydroxy-1H-imidazo[4,5-c]pyridine-2-carbimidoyl cyanide is a useful research compound. Its molecular formula is C10H7BrClN5O and its molecular weight is 328.55 g/mol. The purity is usually 95%.
BenchChem offers high-quality (E)-7-bromo-4-chloro-1-ethyl-N-hydroxy-1H-imidazo[4,5-c]pyridine-2-carbimidoyl cyanide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-7-bromo-4-chloro-1-ethyl-N-hydroxy-1H-imidazo[4,5-c]pyridine-2-carbimidoyl cyanide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

One of the applications of imidazo[4,5-b] pyridine derivatives is in the field of corrosion inhibition. For instance, Saady et al. (2021) conducted a study on the inhibitory performance of imidazo[4,5-b] pyridine derivatives against mild steel corrosion. These derivatives showed high inhibition performance, indicating their potential use in protecting metal surfaces from corrosive environments (Saady et al., 2021).

Fluorescence Properties

Another significant application area is in fluorescence. Rahimizadeh et al. (2010) explored the synthesis and fluorescence properties of novel derivatives of pyrido[2,1:2,3]imidazo[4,5-b]quinoline. These compounds exhibited deep violet color and high fluorescence, suggesting their applicability in fields like bioimaging and molecular probes (Rahimizadeh et al., 2010).

Chemical Synthesis and Bioactivity

Imidazo[4,5-c]pyridine derivatives are also significant in the synthesis of biologically active compounds. For example, Wang et al. (2016) detailed the synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, an important intermediate for creating various bioactive compounds (Wang et al., 2016).

Future Directions

Please refer to the relevant literature for in-depth analysis and experimental data. If you need further details or have specific questions, feel free to ask!

Synthesis routes and methods

Procedure details

A solution of N-[5-bromo-2-chloro-4-(ethylamino)-3-pyridinyl]-2-cyanoacetamide III, (458 g, 1.45 mol) in glacial acetic acid (4.6 L) was heated to 100° C. After 3 h, LC/MS analysis indicated that the conversion to (7-bromo-4-chloro-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile (IV) was completed. After allowing to cool to ambient temperature, the reaction was charged with sodium nitrate (230 g, 3.34 mol) in portions. Vigorous gas evolution and foaming was observed together with a ˜10° C. exotherm. After stirring at ambient temperature for 16 h, the solid was collected by filtration and dried to a constant weight to give 545 g of the desired product (V) as a light yellow solid. This was used in the next step without further purification. MS (ES+) m/z 328 (M+H)+.